2-(4-Benzylpiperazin-1-yl)-6-methylpyrimidin-4-amine

Specification

• CAS No.: 1333960-57-8
• Molecular Formula: C16H21N5
• Molecular Weight: 283.37 g/mol
• IUPAC Name: 2-(4-benzylpiperazin-1-yl)-6-methylpyrimidin-4-amine
• Standard InChI: InChI=1S/C16H21N5/c1-13-11-15(17)19-16(18-13)21-9-7-20(8-10-21)12-14-5-3-2-4-6-14/h2-6,11H,7-10,12H2,1H3,(H2,17,18,19)
• Standard InChI Key: VLJFESVWIBKZDL-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)CC3=CC=CC=C3)N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)CC3=CC=CC=C3)N

Introduction

Chemical Identity and Structural Characteristics

2-(4-Benzylpiperazin-1-yl)-6-methylpyrimidin-4-amine is a heterocyclic compound belonging to the class of pyrimidine derivatives, which combines a pyrimidine core with piperazine and benzyl moieties. The compound has a molecular weight of 283.37 g/mol and a molecular formula of C₁₆H₂₁N₅. It is identified by the CAS registry number 1333960-57-8 and is characterized by several chemical identifiers as presented in Table 1.

Table 1: Chemical Identifiers of 2-(4-Benzylpiperazin-1-yl)-6-methylpyrimidin-4-amine

Parameter	Information
IUPAC Name	2-(4-benzylpiperazin-1-yl)-6-methylpyrimidin-4-amine
Molecular Formula	C₁₆H₂₁N₅
Molecular Weight	283.37 g/mol
CAS Number	1333960-57-8
Standard InChI	InChI=1S/C16H21N5/c1-13-11-15(17)19-16(18-13)21-9-7-20(8-10-21)12-14-5-3-2-4-6-14/h2-6,11H,7-10,12H2,1H3,(H2,17,18,19)
Standard InChIKey	VLJFESVWIBKZDL-UHFFFAOYSA-N
SMILES	CC1=CC(=NC(=N1)N2CCN(CC2)CC3=CC=CC=C3)N

The structural arrangement of 2-(4-Benzylpiperazin-1-yl)-6-methylpyrimidin-4-amine features three distinct components:

• A pyrimidine ring with a methyl group at position 6 and an amine group at position 4

• A piperazine ring linked to position 2 of the pyrimidine

• A benzyl group attached to the piperazine nitrogen

This unique structural arrangement contributes to the compound's chemical reactivity and potential biological activities. The pyrimidine core forms the central scaffold, while the piperazine ring and benzyl group likely influence the compound's lipophilicity and binding properties to biological targets.

Synthesis Methods and Chemical Reactions

The synthesis of 2-(4-Benzylpiperazin-1-yl)-6-methylpyrimidin-4-amine typically involves multi-step organic reactions that require careful selection of reagents and reaction conditions. Based on strategies commonly employed for similar compounds, several synthetic approaches can be considered.

General Synthetic Approach

The synthesis of pyrimidine derivatives typically involves condensation reactions between appropriate starting materials, followed by modifications to introduce specific functional groups. For 2-(4-Benzylpiperazin-1-yl)-6-methylpyrimidin-4-amine, a common synthetic route may involve nucleophilic substitution reactions using a suitably functionalized pyrimidine precursor.

Drawing from synthetic methods for similar compounds, a potential synthesis route could involve:

• Preparation of an activated pyrimidine intermediate such as 2,4-dichloro-6-methylpyrimidine

• Selective nucleophilic aromatic substitution with 1-benzylpiperazine at the more reactive 2-position

• Subsequent amination at the 4-position to introduce the amino group

Comparative Synthesis Approach

By examining the synthesis of similar compounds, such as ethyl 4-(4-benzylpiperazin-1-yl)benzoate described in search result, we can infer potential synthetic strategies. The synthesis of ethyl 4-(4-benzylpiperazin-1-yl)benzoate involved the direct reaction between 1-benzylpiperazine hydrochloride and ethyl 4-fluorobenzoate in N,N-dimethylformamide, with heating at 433 K for 16 hours. This suggests that similar nucleophilic substitution reactions could be applicable for synthesizing 2-(4-Benzylpiperazin-1-yl)-6-methylpyrimidin-4-amine.

Table 2: Comparative Synthesis Parameters for Related Benzylpiperazine Derivatives

Compound	Reaction Type	Key Reagents	Conditions	Yield
Ethyl 4-(4-benzylpiperazin-1-yl)benzoate	Nucleophilic substitution	1-benzylpiperazine hydrochloride, ethyl 4-fluorobenzoate	DMF, 433 K, 16 h	69.7%
Potential approach for 2-(4-Benzylpiperazin-1-yl)-6-methylpyrimidin-4-amine	Nucleophilic substitution	1-benzylpiperazine, 2,4-dichloro-6-methylpyrimidine	Polar solvent, base, heat	--

Structure-Activity Relationships

Understanding the relationship between the structure of 2-(4-Benzylpiperazin-1-yl)-6-methylpyrimidin-4-amine and its biological activity is crucial for rational drug design and optimization. By analyzing the results from studies on similar compounds, we can infer key structure-activity relationships.

Key Structural Features

The compound contains several structural elements that may contribute to its biological activity:

• The pyrimidine ring: Provides a rigid scaffold that can influence receptor binding geometry

• The amine group at position 4: May serve as a hydrogen bond donor in receptor interactions

• The methyl group at position 6: Could affect the electron distribution within the pyrimidine ring and influence binding affinity

• The benzylpiperazine moiety: May contribute to receptor selectivity and binding affinity

Comparison with Related Compounds

Examining the relationship between structure and activity in similar compounds provides insights into the potential activity of 2-(4-Benzylpiperazin-1-yl)-6-methylpyrimidin-4-amine. For instance, search result discusses how the linker length between a benzylpiperidine moiety and a pyridine ring significantly affects sigma receptor affinity. Similarly, the positioning and nature of substituents on the pyrimidine ring could influence the compound's receptor binding profile.

Table 4: Structure-Activity Relationships in Related Benzylpiperazine Derivatives

Structural Feature	Effect on Activity	Relevance to 2-(4-Benzylpiperazin-1-yl)-6-methylpyrimidin-4-amine
Linker length between heterocycles	Affects receptor binding affinity	The direct connection between piperazine and pyrimidine may influence binding profile
N-substituents on piperazine	Modulates selectivity and lipophilicity	Benzyl group may enhance lipophilicity and CNS penetration
Position of substituents on pyrimidine	Influences electronic properties and binding geometry	Methyl at position 6 and amine at position 4 create specific electronic distribution
Nature of heterocyclic core	Determines basic pharmacophore properties	Pyrimidine core provides specific geometry and electron distribution

Analytical Methods and Characterization

The characterization of 2-(4-Benzylpiperazin-1-yl)-6-methylpyrimidin-4-amine typically involves various analytical techniques to confirm its structure, purity, and properties. Based on characterization methods used for similar compounds, the following techniques would be appropriate:

Spectroscopic Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would provide information about the proton and carbon environments in the molecule, confirming the presence of methyl, amine, piperazine, and benzyl groups.

• Infrared (IR) Spectroscopy: Would help identify functional groups such as the amine (NH₂) and aromatic rings.

• Mass Spectrometry: Would confirm the molecular weight and provide fragmentation patterns characteristic of the compound's structure.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) would be valuable for assessing the purity of the compound and monitoring reactions during synthesis.

X-ray Crystallography

If crystals of the compound can be obtained, X-ray crystallography would provide detailed information about its three-dimensional structure, bond lengths, and angles, similar to the analysis performed for ethyl 4-(4-benzylpiperazin-1-yl)benzoate described in search results and.

Future Research Directions

Based on the analysis of 2-(4-Benzylpiperazin-1-yl)-6-methylpyrimidin-4-amine and related compounds, several promising research directions emerge:

Structural Optimization

Modification of the basic structure of 2-(4-Benzylpiperazin-1-yl)-6-methylpyrimidin-4-amine could lead to compounds with enhanced biological activities. Potential modifications include:

• Substitution of the benzyl group with other aromatic or heterocyclic systems

• Modification of the pyrimidine ring with additional functional groups

• Introduction of chirality to explore stereochemical effects on activity

• Incorporation of bioisosteric replacements of key functional groups

Biological Activity Screening

Comprehensive screening of 2-(4-Benzylpiperazin-1-yl)-6-methylpyrimidin-4-amine for various biological activities would help identify its most promising applications. Based on the activities of similar compounds, screening should include:

• Receptor binding assays, particularly for serotonin, dopamine, and sigma receptors

• Enzyme inhibition assays for cholinesterases and other relevant enzymes

• Antimicrobial activity testing against various bacterial and fungal strains

• Anti-inflammatory and analgesic activity assays

• Neuroprotective activity testing in appropriate models

Pharmacokinetic Studies

Investigation of the compound's absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties would be crucial for evaluating its potential as a drug candidate. Studies similar to the PAMPA-BBB assay described in search result would help assess the compound's ability to cross the blood-brain barrier, which is particularly relevant for compounds targeting central nervous system disorders.